7-[(4-Chlorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)chromen-4-one

• IUPAC Name: 7-[(4-chlorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)chromen-4-one
• InChI: InChI=1S/C24H19ClO5/c1-27-21-10-5-16(11-23(21)28-2)20-14-30-22-12-18(8-9-19(22)24(20)26)29-13-15-3-6-17(25)7-4-15/h3-12,14H,13H2,1-2H3
• InChI Key: VOIDXPSMRDVFEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)OCC4=CC=C(C=C4)Cl)OC
• Molecular Formula: C24H19ClO5
• Molecular Weight: 422.9 g/mol

Description

7-[(4-Chlorophenyl)methoxy]-3-(3,4-dimethoxyphenyl)chromen-4-one, also known as T0070907, is a synthetic compound that belongs to the class of chromenone derivatives. It has gained significant attention in scientific research due to its potential therapeutic effects in various diseases, including cancer, diabetes, and inflammation.

Scientific Research Applications

Synthesis and Complexation Studies

• Research on similar chromenone compounds, like dihydroxy-3-(3,4-dimethoxyphenyl)-2H-chromenones, has focused on their synthesis and complexation with various ions. This includes the study of their stability constants for complexes with sodium and potassium ions (Gündüz et al., 2006).

Biological Activities and In Silico Studies

• A related compound, 2-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)-6-methoxy-4H-chromen-4-one, has been characterized and investigated as a selective COX-2 inhibitor. This includes molecular conformation and binding interactions responsible for its selectivity (Rullah et al., 2015).

Photochromism in Chromene Crystals

• Studies on chromene compounds like CHR2–4, which include 6,7-dimethoxy-2,2- diphenyl-2H-chromene, have revealed properties like crystalline state photochromism. This property is crucial for applications in photonics and optical data storage (Hobley et al., 2000).

Synthesis of Novel Derivatives

• Researchers have focused on synthesizing various derivatives of chromen-4-one compounds, exploring their potential in diverse fields like materials science and biology. For example, the synthesis of (±)-4-Prenylpterocarpin from 7-methoxy-8-(3-methyl-2-butenyl)-2H-1-benzopyran illustrates the exploration of these compounds' chemical diversity (Coelho et al., 1992).

Antimicrobial Activity and Docking Studies

• The compound 3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile has been synthesized and studied for its antibacterial and antifungal functionalities. It showed promising antimicrobial activities and was analyzed using molecular docking analysis (Okasha et al., 2022).